Cas no 863767-87-7 (Benzenepentanoic acid,4-(methoxycarbonyl)-)
863767-87-7 structure
Product Name:Benzenepentanoic acid,4-(methoxycarbonyl)-
CAS No:863767-87-7
MF:C13H16O4
MW:236.263744354248
CID:718512
PubChem ID:11368350
Update Time:2025-04-19
Benzenepentanoic acid,4-(methoxycarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepentanoic acid,4-(methoxycarbonyl)-
- Benzenepentanoic acid, 4-(methoxycarbonyl)- (9CI)
- 5-[4-(methoxycarbonyl)phenyl]valeric acid
- SCHEMBL2263222
- 863767-87-7
- Benzenepentanoic acid, 4-(methoxycarbonyl)-
- 5-[4-(Methoxycarbonyl)phenyl]pentanoic acid
- VOYPUGYBEYBCCN-UHFFFAOYSA-N
-
- Inchi: 1S/C13H16O4/c1-17-13(16)11-8-6-10(7-9-11)4-2-3-5-12(14)15/h6-9H,2-5H2,1H3,(H,14,15)
- InChI Key: VOYPUGYBEYBCCN-UHFFFAOYSA-N
- SMILES: OC(CCCCC1C=CC(C(=O)OC)=CC=1)=O
Computed Properties
- Exact Mass: 236.10485899g/mol
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 63.6Ų
Benzenepentanoic acid,4-(methoxycarbonyl)- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
863767-87-7 (Benzenepentanoic acid,4-(methoxycarbonyl)-) Related Products
- 123910-88-3(4-(4-Hydroxybutyl)benzoic Acid Methyl Ester)
- 20651-69-8(Methyl 4-Butylbenzoate)
- 30611-21-3(4-PENTANOYL-BENZOIC ACID METHYL ESTER)
- 71616-83-6(methyl 4-butyrylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent